1-Benzylpiperidin-4-one hydrochloride
Overview
Description
1-Benzylpiperidin-4-one hydrochloride, also known as 1-benzylpiperidine hydrochloride, is an organic compound that belongs to the family of piperidines and is used as a building block in pharmaceutical synthesis. It is a white, crystalline solid that is soluble in methanol and has a melting point of 153-155 °C. It has a molecular weight of 212.7 g/mol and a molecular formula of C10H15ClN2O. This compound is used in various scientific research applications, such as organic synthesis, drug development, and biochemical and physiological studies.
Scientific Research Applications
Anticancer Applications
- Baicalein, a flavonoid compound with a similar benzene ring structure to "1-Benzylpiperidin-4-one hydrochloride," has been extensively studied for its anticancer effects, particularly against hepatocellular carcinoma (HCC). Baicalein exhibits anti-cancer activities by affecting cell proliferation, metastasis, apoptosis, and autophagy, suggesting potential research applications for "this compound" in cancer treatment due to structural similarities (B. Bie et al., 2017).
Mechanistic Insights into Existing Compounds
- Arylpiperazine derivatives, which share a core piperidine structure with "this compound," are clinically used for treating depression, psychosis, or anxiety. Understanding the metabolism, including CYP3A4-dependent N-dealkylation to 1-aryl-piperazines, can provide insights into the metabolic pathways and potential pharmacological applications of "this compound" (S. Caccia, 2007).
Environmental Impact and Degradation
- Studies on the environmental occurrence, fate, and behavior of chemically related compounds like parabens and polycyclic aromatic hydrocarbons (PAHs) can inform research on the environmental impact and degradation pathways of "this compound." Understanding the biodegradability and potential endocrine-disrupting effects of similar compounds can highlight the importance of studying the environmental and health implications of "this compound" use and disposal (Camille Haman et al., 2015).
Mechanism of Action
Target of Action
1-Benzylpiperidin-4-one hydrochloride is generally used as a building block in the synthesis of various medicinal compounds . .
Mode of Action
It is known to be used in the synthesis of various medicinal compounds
Biochemical Pathways
As a building block in the synthesis of various medicinal compounds
Action Environment
It is recommended to be stored in an inert atmosphere at 2-8°c , suggesting that temperature and atmospheric conditions may play a role in its stability.
properties
IUPAC Name |
1-benzylpiperidin-4-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO.ClH/c14-12-6-8-13(9-7-12)10-11-4-2-1-3-5-11;/h1-5H,6-10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPFLWJCPYGCLHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)CC2=CC=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80622901 |
Source
|
| Record name | 1-Benzylpiperidin-4-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80622901 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20821-52-7 |
Source
|
| Record name | N-Benzyl-4-piperidone hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020821527 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Benzylpiperidin-4-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80622901 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-BENZYL-4-PIPERIDONE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZVM47LY75M | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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